Cas no 59924-55-9 (Adenosine 5'-(trihydrogen diphosphate), 7,8-dihydro-8-thioxo-)

• Product Name: Adenosine 5'-(trihydrogen diphosphate), 7,8-dihydro-8-thioxo-
• CAS No: 59924-55-9
• MF: C₁₀H₁₅N₅O₁₀P₂S
• MW: 459.266122102737
• CID: 336814
• Update Time: 2024-01-28

Adenosine 5'-(trihydrogen diphosphate), 7,8-dihydro-8-thioxo- Chemical and Physical Properties

Names and Identifiers

• Adenosine 5'-(trihydrogen diphosphate), 7,8-dihydro-8-thioxo-
• Adenosine 5'-(trihydrogen diphosphate), 7,8-dihydro-8-thioxo- (9CI)

• Inchi： 1S/C10H15N5O10P2S/c11-7-4-8(13-2-12-7)15(10(28)14-4)9-6(17)5(16)3(24-9)1-23-27(21,22)25-26(18,19)20/h2-3,5-6,9,16-17H,1H2,(H,14,28)(H,21,22)(H2,11,12,13)(H2,18,19,20)/t3-,5-,6-,9-/m1/s1
• InChI Key： MAHPTVZRWCYPQY-UUOKFMHZSA-N
• SMILES： C(OP(=O)(O)OP(O)(O)=O)[C@H]1O[C@@H](N2C3C(=C(N=CN=3)N)NC2=S)[C@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 459.00165

Experimental Properties

• Density: 2.10±0.1 g/cm3(Predicted)
• Boiling Point: 844.1±75.0 °C(Predicted)
• PSA: 230.05
• pka: 1.39±0.10(Predicted)